4,4'-Bis{9-[(oxan-2-yl)oxy]nonyl}-2,2'-bipyridine

• CAS No.: 827605-88-9
• Molecular Formula: C38H60N2O4
• Molecular Weight: 608.9 g/mol
• IUPAC Name: 4-[9-(oxan-2-yloxy)nonyl]-2-[4-[9-(oxan-2-yloxy)nonyl]pyridin-2-yl]pyridine
• InChI: InChI=1S/C38H60N2O4/c1(5-9-15-27-41-37-21-13-17-29-43-37)3-7-11-19-33-23-25-39-35(31-33)36-32-34(24-26-40-36)20-12-8-4-2-6-10-16-28-42-38-22-14-18-30-44-38/h23-26,31-32,37-38H,1-22,27-30H2
• InChI Key: ZAOJWFPEADDKEW-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)OCCCCCCCCCC2=CC(=NC=C2)C3=NC=CC(=C3)CCCCCCCCCOC4CCCCO4

Description

4,4’-Bis{9-[(oxan-2-yl)oxy]nonyl}-2,2’-bipyridine is a chemical compound known for its unique structure and properties It consists of a bipyridine core with two nonyl chains, each containing an oxan-2-yl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,4’-Bis{9-[(oxan-2-yl)oxy]nonyl}-2,2’-bipyridine typically involves the reaction of 4,4’-dinonyl-2,2’-bipyridine with oxan-2-yl groups under specific conditions. The reaction is carried out in the presence of a suitable catalyst and solvent, often under inert atmosphere to prevent unwanted side reactions. The reaction conditions, such as temperature and time, are optimized to achieve high yield and purity of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for cost-effectiveness and efficiency, ensuring that the compound is produced in sufficient quantities to meet industrial demands. The use of continuous flow reactors and automated systems can enhance the scalability and reproducibility of the synthesis .

Chemical Reactions Analysis

Types of Reactions

4,4’-Bis{9-[(oxan-2-yl)oxy]nonyl}-2,2’-bipyridine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups attached to the bipyridine core.

Substitution: The nonyl chains and oxan-2-yl groups can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized bipyridine derivatives, while substitution reactions can introduce new functional groups into the nonyl chains or oxan-2-yl groups .

Scientific Research Applications

4,4’-Bis{9-[(oxan-2-yl)oxy]nonyl}-2,2’-bipyridine has a wide range of scientific research applications, including:

Chemistry: Used as a ligand in coordination chemistry to form complexes with various metal ions.

Biology: Investigated for its potential as a bioactive compound with applications in drug discovery and development.

Medicine: Explored for its potential use in medical diagnostics and treatment.

Industry: Utilized in the development of advanced materials, such as polymers and coatings, due to its ability to form stable complexes with metals and other compounds.

Mechanism of Action

The mechanism of action of 4,4’-Bis{9-[(oxan-2-yl)oxy]nonyl}-2,2’-bipyridine involves its interaction with specific molecular targets and pathways. The bipyridine core can coordinate with metal ions, forming stable complexes that exhibit unique chemical and physical properties. These complexes can act as catalysts in various chemical reactions, enhancing reaction rates and selectivity . Additionally, the compound’s ability to interact with biological molecules allows it to modulate biological pathways, making it a potential candidate for therapeutic applications .

Comparison with Similar Compounds

Similar Compounds

4,4’-Dinonyl-2,2’-bipyridine: Similar in structure but lacks the oxan-2-yl groups, making it less versatile in terms of chemical reactivity and applications.

4,4’-Dimethoxy-2,2’-bipyridine: Contains methoxy groups instead of nonyl chains, resulting in different chemical properties and applications.

2,6-Bis(4S)-(-)-isopropyl-2-oxazolin-2-yl pyridine: A related compound with oxazoline groups, used in different catalytic and coordination chemistry applications.

Uniqueness

4,4’-Bis{9-[(oxan-2-yl)oxy]nonyl}-2,2’-bipyridine stands out due to its unique combination of nonyl chains and oxan-2-yl groups, which enhance its chemical reactivity and versatility. This makes it a valuable compound for a wide range of scientific research and industrial applications .